Cas no 3878-18-0 (2-(thiophen-2-yl)-1H-1,3-benzodiazole)

2-(Thiophen-2-yl)-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core fused with a thiophene moiety. This structure imparts unique electronic and photophysical properties, making it valuable in materials science and organic electronics. Its conjugated system enhances charge transport characteristics, rendering it suitable for applications in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. The compound's stability and tunable optoelectronic behavior further contribute to its utility in advanced material research. Additionally, its synthetic versatility allows for functionalization, enabling fine-tuning of properties for specific applications. This makes 2-(thiophen-2-yl)-1H-1,3-benzodiazole a promising candidate for innovative optoelectronic and sensing technologies.
2-(thiophen-2-yl)-1H-1,3-benzodiazole structure
3878-18-0 structure
Product Name:2-(thiophen-2-yl)-1H-1,3-benzodiazole
CAS No:3878-18-0
MF:C11H8N2S
MW:200.259620666504
MDL:MFCD00179920
CID:851868
PubChem ID:506600
Update Time:2025-06-08

2-(thiophen-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-(2-thienyl)-
    • 2-(2-Thienyl)benzimidazole
    • 2-thiophen-2-yl-1H-benzimidazole
    • 2-THIOPHEN-2-YL-1H-BENZOIMIDAZOLE
    • 2-(2-thienyl)-1H-benzimidazole
    • 2-(2-thiophenyl)benzimidazole
    • 2-(thien-2-yl)-1H-benzimidazole
    • 2-(thiophen-2-yl)-1H-benzimidazole
    • 2-(thiophen-2-yl)-1H-benzo[d]imidazole
    • 2-benzimidazol-2-ylthiophene
    • 2-thiophen-2-ylbenzimidazole
    • AC1LA3QH
    • CHEMBL201221
    • IFLab1_006030
    • STOCK4S-89831
    • SureCN2249384
    • 2-(thiophen-2-yl)-1H-1,3-benzodiazole
    • DTXSID90333455
    • GI-573605
    • Cambridge id 5793899
    • SR-01000392159
    • HMS2327M17
    • HMS1429C02
    • MLS000061749
    • CS-0270459
    • 2-(2-THIENYL)-1H-1,3-BENZIMIDAZOLE
    • BDBM50180723
    • 2-(2-Thienyl)-1H-benzimidazole, 95%
    • SR-01000392159-1
    • 2-thiophene-2-yl-1H-benzoimidazole
    • F1506-0044
    • AKOS000275616
    • 3878-18-0
    • Z50129933
    • DB-086996
    • 2-(2'-thienyl)benzimidazole
    • SCHEMBL2249384
    • STL356498
    • MFCD00179920
    • EN300-16233
    • 1H-Benzimidazole,2-(2-thienyl)-(9CI)
    • cid_506600
    • SMR000070217
    • G70896
    • MDL: MFCD00179920
    • Inchi: 1S/C11H8N2S/c1-2-5-9-8(4-1)12-11(13-9)10-6-3-7-14-10/h1-7H,(H,12,13)
    • InChI Key: XXCGVPNWMZKOER-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 200.04094
  • Monoisotopic Mass: 200.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.9Ų

Experimental Properties

  • Melting Point: 230℃
  • PSA: 28.68

2-(thiophen-2-yl)-1H-1,3-benzodiazole Security Information

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